Cas no 1021225-01-3 (1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole)
1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-methoxyphenyl)-3-[2-(2-methylbenzimidazol-1-yl)ethyl]-1,2,4-oxadiazole
- 1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole
- 5-(4-methoxyphenyl)-3-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)ethyl)-1,2,4-oxadiazole
- SR-01000911675
- AKOS005655397
- 1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-benzimidazole
- 1021225-01-3
- SR-01000911675-1
- F2275-0015
-
- Inchi: 1S/C19H18N4O2/c1-13-20-16-5-3-4-6-17(16)23(13)12-11-18-21-19(25-22-18)14-7-9-15(24-2)10-8-14/h3-10H,11-12H2,1-2H3
- InChI Key: VZMDPOLSPNYABK-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C(OC)C=C2)=NC(CCN2C(C)=NC3=CC=CC=C32)=N1
Computed Properties
- Exact Mass: 334.14297583g/mol
- Monoisotopic Mass: 334.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 66Ų
1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2275-0015-2μmol |
1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole |
1021225-01-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2275-0015-5μmol |
1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole |
1021225-01-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2275-0015-10μmol |
1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole |
1021225-01-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2275-0015-20μmol |
1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole |
1021225-01-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2275-0015-1mg |
1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole |
1021225-01-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2275-0015-2mg |
1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole |
1021225-01-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2275-0015-3mg |
1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole |
1021225-01-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2275-0015-4mg |
1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole |
1021225-01-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2275-0015-5mg |
1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole |
1021225-01-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2275-0015-10mg |
1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole |
1021225-01-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole
Compound CAS No. 1021225-01-3: 1-{2-[5-(4-Methoxyphenyl)-1,2,4-Oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole
The compound CAS No. 1021225-01-3, also known as 1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.
The molecular structure of this compound is characterized by the presence of a benzodiazole core, which is a fused bicyclic system consisting of a benzene ring and a diazole ring. The diazole moiety is further substituted with a methyl group at the 2-position, adding to the compound's complexity and reactivity. Attached to the benzodiazole core is an ethyl group that connects to an oxadiazole ring system. The oxadiazole moiety itself is substituted with a methoxyphenyl group at the 5-position, introducing additional electronic and steric effects into the molecule.
Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The combination of benzodiazole and oxadiazole moieties in this compound creates a unique electronic environment that can potentially interact with biological targets such as enzymes or receptors. This makes it a promising candidate for drug development, particularly in areas such as anticancer therapy or neurodegenerative diseases.
In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of the oxadiazole intermediate, which is then coupled with the benzodiazole core via an ethyl linker. The methoxyphenyl group is introduced at the final stage to complete the molecule's structure. Advanced techniques such as microwave-assisted synthesis or catalytic methods can be employed to optimize the reaction conditions and improve yields.
The properties of this compound are influenced by its rigid structure and conjugated system. The benzodiazole moiety contributes to strong absorption in the ultraviolet-visible spectrum, making it suitable for applications in optoelectronics or sensors. Additionally, the presence of electron-donating groups like methoxyphenyl enhances the molecule's stability and solubility in organic solvents.
Recent research has explored the use of this compound as a building block for constructing larger supramolecular assemblies. Its ability to form hydrogen bonds or π–π interactions makes it ideal for self-assembling structures that can be used in nanotechnology or advanced materials science.
In conclusion, CAS No. 1021225-01-3 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.
1021225-01-3 (1-{2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methyl-1H-1,3-benzodiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)